Cas no 25321-41-9 (Dimethylbenzene Sulfonic Acid)

• Product Name: Dimethylbenzene Sulfonic Acid
• CAS No: 25321-41-9
• MF: C₈H₁₀O₃S
• MW: 186.228201389313
• CID: 52700
• Update Time: 2024-01-24

Dimethylbenzene Sulfonic Acid Chemical and Physical Properties

Names and Identifiers

• Dimethylbenzene Sulfonic Acid
• 2,4-xylenesulfonic acid
• 2,3-dimethylbenzenesulfonic acid
• 246-839-8
• Xylene-ar-sulfonicacid (8CI)
• Taycatox 100
• Taycatox 110
• XSA 90
• Xylenesulfonic acid
• XSA-65
• XSA-90
• dimethyl-benzenesulfonicaci
• Dimethylbenzenesulfonicacid
• dimethyl-Benzenesulfonicacid
• xylenesulphonic acid
• XSA
• Dimethylbenzenesulfonic acid

• Inchi： 1S/C8H10O3S/c1-6-3-4-8(7(2)5-6)12(9,10)11/h3-5H,1-2H3,(H,9,10,11)
• InChI Key： CHZLVSBMXZSPNN-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 186.0351
• Monoisotopic Mass: 186.035065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8

Experimental Properties

• Density: 1.3286 (rough estimate)
• Boiling Point: 290.72°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.5250 (estimate)
• PSA: 54.37
• LogP: 2.63090

Dimethylbenzene Sulfonic Acid Security Information

• Hazardous Material transportation number：UN 2586
• HazardClass：8
• PackingGroup：III
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates
• Solvents and Organic Chemicals Organic Compounds Acids/Esters